Cas no 90138-06-0 (1,1,2,2-Octanetetracarbonitrile, 4-oxo-)

1,1,2,2-Octanetetracarbonitrile, 4-oxo- structure
90138-06-0 structure
Product Name:1,1,2,2-Octanetetracarbonitrile, 4-oxo-
CAS No:90138-06-0
MF:C12H12N4O
MW:228.249881744385
CID:793520
PubChem ID:13214271
Update Time:2025-04-19

1,1,2,2-Octanetetracarbonitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Octanetetracarbonitrile, 4-oxo-
    • 4-oxooctane-1,1,2,2-tetracarbonitrile
    • 90138-06-0
    • 1-(2-OXOHEXYL)ETHANE-1,1,2,2-TETRACARBONITRILE
    • InChI=1/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
    • DTXSID60528674
    • URRUFMZKVMFQFF-UHFFFAOYSA-
    • Inchi: 1S/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
    • InChI Key: URRUFMZKVMFQFF-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)CC(C#N)(C#N)C(C#N)C#N

Computed Properties

  • Exact Mass: 228.10111102g/mol
  • Monoisotopic Mass: 228.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 112Ų
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